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Compound of Interest

Compound Name: Co-Renitec

Cat. No.: B12757596 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides critical safety and logistical information for

handling Co-Renitec, a formulation of enalapril maleate and hydrochlorothiazide. Adherence to

these procedures is essential to mitigate risks and ensure regulatory compliance.

Co-Renitec is identified as a substance with significant health risks, including reproductive

toxicity and organ damage with prolonged exposure.[1][2] Therefore, stringent safety measures

are not merely recommended but are a necessity for all personnel handling this compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when working with Co-Renitec:
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PPE Category Equipment Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

should be worn if there is a risk

of splashing or aerosol

generation.[1][3]

Protects against mechanical

irritation from dust and

potential splashes.[1]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile or butyl rubber).

Double gloving is

recommended. A laboratory

coat or work uniform is

required. Additional protective

garments such as sleevelets,

aprons, or disposable suits

should be used to prevent any

skin contact.[1][3][4]

Prevents skin irritation and

absorption of the hazardous

compounds.[1]

Respiratory Protection

A respirator with a particulates

filter is necessary if local

exhaust ventilation is

inadequate or if exposure

monitoring indicates a risk.[3]

Protects against the inhalation

of airborne particles, which can

lead to systemic toxicity.[2]

Operational and Disposal Plans
A clear, step-by-step approach to handling and disposal is crucial for maintaining a safe

operational workflow and preventing environmental contamination.

Handling Protocol:

Preparation: Before handling, ensure all safety precautions have been reviewed and

understood.[1][2] Obtain special instructions if necessary.

Engineering Controls: Work in a well-ventilated area, preferably within a containment device

like a chemical fume hood, to minimize dust generation and accumulation.[5]
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Dispensing and Use: Avoid direct contact with the substance. Do not eat, drink, or smoke in

the handling area.[1][2] Take precautions against static discharge.[2]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][2]

Decontaminate surfaces and equipment.

Storage: Store Co-Renitec in a securely locked, tightly sealed container.[2][3]

Disposal Protocol:

All waste containing Co-Renitec must be treated as hazardous.

Segregation: Collect all contaminated materials (e.g., unused product, contaminated PPE,

cleaning materials) in a designated, clearly labeled hazardous waste container.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[4] Do not dispose of Co-Renitec in standard laboratory trash or down the drain.[1]

[2][3]

Quantitative Safety Data
The following table summarizes the key occupational exposure limits for the active

pharmaceutical ingredients in Co-Renitec.

Compound Exposure Limit Type Value

Enalapril Maleate
Occupational Exposure Limit

(OEL) - Ceiling
0.1 mg/m³[4]

Enalapril Maleate
Occupational Exposure Band

(OEB)
50 µg/m³ (OEB 3)[3][4]

Enalapril Maleate Wipe Limit 500 µ g/100 cm²[3]

Hydrochlorothiazide Time-Weighted Average (TWA) 100 µg/m³ (OEB 2)[3]

Visualizing Safety Workflows
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To further clarify the procedural steps for handling and emergency response, the following

diagrams have been created using the DOT language.

Standard Handling Workflow

1. Review SDS and
Obtain Special Instructions

2. Don Appropriate PPE

3. Handle in Ventilated Area

4. Decontaminate and Wash

5. Store in Locked Container

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Co-Renitec.
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Waste Disposal Workflow

1. Segregate Contaminated Waste

2. Label as Hazardous

3. Store in Secure Area

4. Professional Disposal

Click to download full resolution via product page

Caption: Procedure for the Safe Disposal of Co-Renitec Waste.

By implementing these detailed safety protocols, laboratories can significantly reduce the risks

associated with handling Co-Renitec, ensuring the well-being of all personnel and maintaining

a compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20and%20Hydrochlorothiazide%20Formulation_IN_6N.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0331A/Enalapril-maleate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12757596#personal-protective-equipment-for-handling-co-renitec
https://www.benchchem.com/product/b12757596#personal-protective-equipment-for-handling-co-renitec
https://www.benchchem.com/product/b12757596#personal-protective-equipment-for-handling-co-renitec
https://www.benchchem.com/product/b12757596#personal-protective-equipment-for-handling-co-renitec
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12757596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12757596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

